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CAS No.: 119039-80-4

Cat. No.: B1169519

Get Quote

Executive Summary: The "D" Configuration
Advantage
Poly(D-Glu, D-Lys) Hydrobromide is a synthetic copolymer composed of D-glutamic acid and

D-lysine (typically in a 6:4 ratio). Unlike its L-isomer counterparts, which are ubiquitous in

biology, this polypeptide is constructed from D-amino acids.[1]

For researchers and drug developers, the Core Value Proposition of this material lies in its

stereochemical resistance to enzymatic degradation. While Poly-L-Lysine (PLL) is rapidly

degraded by cellular proteases (e.g., trypsin-like enzymes secreted by cells), Poly(D-Glu, D-

Lys) remains stable, providing a persistent substrate for long-term cell culture or a stable carrier

for immunological studies.

However, this synthetic nature demands rigorous validation. Relying on viscosity-based

molecular weight (MW) estimates is insufficient for critical drug delivery or coating applications.

This guide outlines an absolute validation protocol using SEC-MALS, NMR, and Circular

Dichroism (CD) to ensure the material's identity, purity, and performance.
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Critical Quality Attributes (CQAs) & Validation
Workflow
To validate a sample of Poly(D-Glu, D-Lys), you must confirm three specific attributes that

dictate its function:

Absolute Molecular Weight (Mw) & Polydispersity (PDI): Ensures batch-to-batch consistency

in coating density or drug carrier capacity.

Copolymer Ratio (Glu:Lys): Verifies the net charge density (critical for electrostatic

adhesion).

Stereochemical Purity: Confirms the "D" configuration (critical for stability).

Diagram 1: Integrated Validation Workflow
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Caption: A multi-modal validation workflow ensuring physical size, chemical composition, and

stereochemical identity.
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Experimental Protocols for Validation
Protocol A: Absolute MW via SEC-MALS
Why this matters: Manufacturers often report MW based on viscosity, which is a relative

measurement dependent on the polymer's shape. Poly(D-Glu, D-Lys) is a polyelectrolyte; its

shape changes with salt concentration. SEC-MALS (Size Exclusion Chromatography with

Multi-Angle Light Scattering) measures absolute mass independent of elution volume.

Methodology:

System: HPLC coupled with a MALS detector (e.g., Wyatt DAWN) and Refractive Index (dRI)

detector.

Column: Silica-based SEC column compatible with cationic polymers (e.g., TSKgel

G3000SWxl).

Mobile Phase: PBS (pH 7.4) + 300 mM NaCl.

Scientific Logic:[2][3][4][5][6] The high salt concentration is non-negotiable. It suppresses

the "polyelectrolyte effect" (repulsion between polymer chains) and prevents the positively

charged Lysine residues from sticking to the column matrix.

dn/dc Determination: 0.185 mL/g (standard for polypeptides) or measured online.

Analysis: Inject 100 µL of 1 mg/mL sample. Calculate Mw (Weight-average molecular weight)

and PDI (Mw/Mn) using ASTRA or equivalent software.

Self-Validating Check: If the PDI is > 2.0, the sample likely contains aggregates or degraded

fragments, rendering it unsuitable for precision coating.

Protocol B: Copolymer Ratio Verification (1H-NMR)
Why this matters: The 6:4 ratio dictates the net charge. A deviation shifts the isoelectric point

(pI), altering how the polymer interacts with cell membranes or antigens.

Methodology:

Solvent: Dissolve 5-10 mg of sample in 0.6 mL Deuterium Oxide (D₂O).
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Instrument: 400 MHz (or higher) NMR spectrometer.

Acquisition: Standard proton scan (16-32 scans).

Integration Logic:

Identify the

-CH backbone region (4.1–4.5 ppm).

Identify the Lysine

-CH₂ side chain peak (~2.9–3.0 ppm).

Identify the Glutamic Acid

-CH₂ side chain peak (~2.2–2.4 ppm).

Calculation: Compare the integration areas of the distinct side-chain protons to calculate

the molar ratio.

Protocol C: Stereochemical Confirmation (Circular
Dichroism)
Why this matters: This is the only test that distinguishes Poly(D-Glu, D-Lys) from Poly(L-Glu, L-

Lys).

Methodology:

Sample: 0.1 mg/mL in 10 mM Phosphate buffer (pH 7.0).

Scan Range: 190 nm – 250 nm (Far UV).

Interpretation:

L-Isomer (Alpha-Helix): Shows characteristic minima (negative peaks) at 208 nm and 222

nm.
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D-Isomer (Alpha-Helix): Shows characteristic maxima (positive peaks) at 208 nm and 222

nm.

Note: At neutral pH, the polymer may be in a random coil state due to charge repulsion. To

force helix formation for clearer stereochemical assignment, you may need to adjust pH or

add Trifluoroethanol (TFE). However, even in random coil, the D-form spectrum will be the

mirror image of the L-form.

Performance Comparison: Poly(D) vs. Poly(L)
The choice between D and L variants is a trade-off between cost and stability.[1]

Feature Poly(D-Glu, D-Lys) Poly(L-Glu, L-Lys) Poly-L-Lysine (PLL)
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Diagram 2: Mechanism of Stability
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Caption: The D-configuration prevents protease active sites from binding, ensuring long-term

stability in culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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